Cas no 2310147-39-6 (4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide)

• Product Name: 4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide
• CAS No: 2310147-39-6
• MF: C₁₁H₁₆BrNOS
• MW: 290.219841003418
• CID: 5326463
• Update Time: 2025-10-21

4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[[(tetrahydro-2H-pyran-4-yl)methyl]thio]-, hydrobromide (1:1)
• 4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide

• Inchi： 1S/C11H15NOS.BrH/c1-5-12-6-2-11(1)14-9-10-3-7-13-8-4-10;/h1-2,5-6,10H,3-4,7-9H2;1H
• InChI Key： XGDSQURNJGKDNV-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)SC1=CC=NC=C1.Br

Additional information on 4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide

Introduction to 4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide (CAS No. 2310147-39-6)

4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide, with the CAS number 2310147-39-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of a hydrobromide moiety in its structure enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The core structure of this compound features a pyridine ring substituted with a methylsulfanyl group at the 4-position, which is further linked to an oxane ring. The oxane ring, a cyclic ether with a five-membered carbon structure, introduces unique steric and electronic properties that can influence the compound's interactions with biological targets. This combination of functional groups makes 4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide a versatile building block for drug discovery and development.

In recent years, there has been growing interest in pyridine derivatives due to their potential applications in treating various diseases, including cancer, neurological disorders, and infectious diseases. The< strong>methylsulfanyl group, in particular, has been shown to enhance binding affinity and selectivity when interacting with biological receptors. This has led to extensive research into optimizing the structure-activity relationships (SAR) of such compounds.

One of the most compelling aspects of 4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in disease pathways, making them attractive therapeutic targets. The< strong>hydrobromide salt form of the compound further facilitates its use in synthetic protocols due to improved handling characteristics and stability.

The oxane ring in the structure of 4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide adds an additional layer of complexity that can be exploited for fine-tuning biological activity. Oxane-based moieties are known for their ability to mimic natural biomolecules, such as sugars, which can enhance interactions with specific binding sites. This feature has been leveraged in the design of carbohydrate mimetics and peptidomimetics, areas where this compound shows promise.

Recent studies have highlighted the potential of 4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide in developing treatments for neurological disorders. Pyridine derivatives have been investigated for their ability to modulate neurotransmitter systems, particularly those involving acetylcholine and dopamine. The< strong>methylsulfanyl group's ability to interact with sulfur-rich residues in protein targets suggests that this compound could have potent effects on neurotransmitter receptors and ion channels.

The synthesis of 4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide involves multi-step organic transformations that highlight its synthetic utility. Key steps include the formation of the oxane ring via epoxide ring-opening reactions and subsequent functionalization of the pyridine core. The introduction of the< strong>methylsulfanyl group typically involves nucleophilic substitution reactions, often using sulfur-containing reagents such as thioethers or thiols.

In industrial settings, the production of 4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide requires careful optimization to ensure high yields and purity. Advances in catalytic methods have enabled more efficient synthetic routes, reducing waste and improving scalability. These developments are crucial for translating laboratory discoveries into commercially viable pharmaceutical products.

The pharmacokinetic properties of 4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide are also subjects of ongoing research. Understanding how this compound is metabolized and excreted is essential for determining its therapeutic window and potential side effects. Preclinical studies have begun to explore these aspects, providing valuable insights into its behavior within biological systems.

The future prospects for 4-{(oxan-4-yl)methylsulfanyl}pyridine hydrobromide are promising, with ongoing research uncovering new applications and synthetic strategies. Collaborative efforts between academic researchers and industry scientists are likely to drive innovation in this area, leading to novel therapeutics that address unmet medical needs.